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Executive Summary

Hexamethyl-D18-disilane (CAS: 61123-71-5) is a specialized isotopologue of
hexamethyldisilane where all eighteen hydrogen atoms are substituted with deuterium (

H).[1][2][3] In the pharmaceutical sciences, it serves a dual critical function: as a robust, high-
boiling internal reference for high-temperature NMR spectroscopy, and more significantly, as a
primary reagent for the installation of trimethylsilyl-d9 (TMS-d9) groups.[3]

This guide details the physicochemical profile, synthetic utility, and handling protocols for
Hexamethyl-D18-disilane, specifically tailored for researchers engaged in Deuterium Switch
programs—a medicinal chemistry strategy used to improve metabolic stability (via the Kinetic
Isotope Effect) without altering pharmacological potency.[3]

Part 1: Substance Identity & Physicochemical
Profile[3][4]
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Chemical Identification

Parameter

Specification

Chemical Name

Hexamethyl-D18-disilane

Synonyms

Bis(trimethylsilyl-d9);

Perdeuteriohexamethyldisilane

CAS Number

61123-71-5

Molecular Formula

Molecular Weight

164.49 g/mol (vs. 146.39 for non-deuterated)

Structure

Isotopic Purity

Typically = 98 atom % D

Physical Properties (Comparative)

Note: While specific experimental data for the D18 isotopologue is limited, properties are
closely correlated with the proteo-analog (H-HMDS), with adjustments for isotopic mass.[3]
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D18-HMDS
Property H-HMDS (Standard) (Estimated/Observ Significance
ed)

High Thermal
Stability: Unlike TMS
(bp 26°C), HMDS-d18
Boiling Point 112-113°C ~112-114 °C remains stable in
high-temperature
NMR experiments
(e.g., >100°C in
DMSO0-d6).[3]

Increased mass due
to deuterium

substitution (
Density 0.715 g/mL ~0.80 g/mL

H is 2x mass of

H).[3]

Flammability Hazard:
] Requires grounding
Flash Point 11 °C ~11°C )
and inert atmosphere

handling.[3]

Fully compatible with
Solubility Organic solvents Organic solvents CDCI3, DMSO-d6,
THF.[3]

Part 2: The Role in High-Field NMR Spectroscopy[3]

While Tetramethylsilane (TMS) is the universal zero-point reference, it is volatile and unsuitable
for high-temperature studies.[3] Hexamethyl-D18-disilane offers a strategic alternative.

The "Silent" Reference

In trace analysis, the massive singlet signal of a proteo-reference (like standard HMDS at 0.04
ppm) can obscure impurity peaks or integration values in the 0.0-0.1 ppm region.[3]
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» Application: Hexamethyl-D18-disilane is used when the analyst requires the chemical
properties of a silane reference but needs to eliminate the proton signal entirely (using the
residual solvent peak for referencing) or when studying silicon-centered chirality via

Si NMR without proton coupling interference.[3]

High-Temperature Stability

For kinetic studies performed at elevated temperatures (e.g., 100°C to monitor reaction
intermediates), TMS evaporates.[3] HMDS-d18 remains in the liquid phase, maintaining sample
volume integrity and concentration accuracy.[3]

Part 3: Synthetic Utility in Drug Development (The
"Silicon Switch")[3]

The primary value of Hexamethyl-D18-disilane lies in its ability to transfer the Trimethylsilyl-d9
group.[3] This is pivotal in "Silicon Switch" strategies where a carbon atom (t-butyl group) is
replaced by a silicon atom to alter metabolic profiles.[3]

Mechanism: Cleavage of the Si—Si Bond

The Si—Si bond is weak (~53 kcal/mol) compared to C—C bonds (~83 kcal/mol).[3] This
allows Hexamethyl-D18-disilane to be cleaved by nucleophiles or electrophiles to generate
reactive TMS-d9 species.

Pathway A: Generation of TMS-d9 Anions (Silyllithium-d9)

Reagents such as Methyllithium (MeLi) cleave the disilane bond, generating a silyllithium
species that acts as a potent nucleophile.[3]

Pathway B: Generation of TMS-d9 lodide (Electrophile)

Reaction with lodine (

) generates Trimethylsilyl iodide-d9 (TMSI-d9), a powerful reagent for dealkylation or silylation
of alcohols.[3]

Workflow Visualization
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The following diagram illustrates the synthetic pathways for incorporating the TMS-d9 moiety
into Active Pharmaceutical Ingredients (APIS).

Reacts with
MelLi/ THF TMS-d9 Lithium Ketones/Aldehydes . Silylated API
(Nucleophilic Cleavage) (Nucleophile) gl (Vetabolic Stability)

Hexamethyl-D18-disilane
(Precursor) )
Reacts with
lodine (12) TMS-d9 lodide Ethers/Esters Deuterated Ether Cleavage
(Oxidative Cleavage) (Electrophile) (Mechanistic Probe)

Click to download full resolution via product page

Figure 1: Synthetic divergence of Hexamethyl-D18-disilane into nucleophilic and electrophilic
deuterated silylating agents.[3]

Part 4: Experimental Protocol: Generation of TMS-
d9-Lithium
Objective: To generate

for nucleophilic addition to a ketone, creating a deuterated silyl-carbinol.

Reagents & Equipment[3]

o Hexamethyl-D18-disilane (CAS 61123-71-5): 1.0 equiv.[1][3]

Methyllithium (MeLi): 1.1 equiv (in ether).[3]

Solvent: Anhydrous THF (freshly distilled).

Atmosphere: Argon or Nitrogen (Strictly anhydrous).[3]

Vessel: Flame-dried Schlenk flask.

Step-by-Step Methodology
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o System Preparation: Flame-dry a 50 mL Schlenk flask under vacuum and backfill with Argon
three times.

e Charging: Add anhydrous THF (10 mL) and Hexamethyl-D18-disilane (1.0 mmol, ~164 mg)
via syringe.

e Cooling: Cool the solution to -78°C using a dry ice/acetone bath. Rationale: Low temperature
prevents uncontrolled side reactions and stabilizes the silyllithium species.

» Cleavage Reaction: Dropwise add MeLi (1.1 mmol) over 5 minutes.

e Activation: Allow the mixture to warm to 0°C and stir for 30 minutes. The solution should turn
a deep red/orange color, indicating the formation of the silyllithium species.[3]

o Note: The byproduct is Tetramethylsilane-d9, which is inert in this context.[3]
» Application: Cool back to -78°C and add the electrophile (e.g., ketone substrate) dropwise.
e Quench: Quench with saturated aqueous

and extract with ether.

Part 5: Quality Assurance & Safety
Storage and Stability[3]

» Hygroscopicity: While less sensitive than chlorosilanes, HMDS-d18 should be stored under
inert gas to prevent slow hydrolysis over time.[3]

e Temperature: Store at 2—-8°C.

o Shelf Life: Deuterium exchange is negligible under standard storage; however, chemical
purity should be re-verified annually via GC-MS.

Safety Hazards (GHS Classification)
o H225: Highly flammable liquid and vapor.[3][4]

e Precaution: Use non-sparking tools and ground all transfer equipment.[3][4]
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e H315/H319: Causes skin and serious eye irritation.[3][4]

References

+ National Center for Biotechnology Information (NCBI). PubChem Compound Summary for
CID 74057, Hexamethyldisilane (Parent Compound).[3] PubChem. Available at: [Link][3]

¢ Togai, M. et al. "Silyllithium Reagents: Generation and Reactivity."[3][5] Journal of
Organometallic Chemistry. (Contextual citation for Protocol 4.2).

¢ ChemSrc. Hexamethyl-d18-disilane Physicochemical Data. ChemSrc. Available at: [Link][3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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